Cas no 2680868-72-6 (tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate)

• Product Name: tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate
• CAS No: 2680868-72-6
• MF: C₁₂H₁₅ClN₂O₄
• MW: 286.711502313614
• CID: 5636792
• PubChem ID: 165908109
• Update Time: 2025-10-14

tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680868-72-6
• EN300-28287296
• tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate

• Inchi： 1S/C12H15ClN2O4/c1-7-5-8(13)6-9(15(17)18)10(7)14-11(16)19-12(2,3)4/h5-6H,1-4H3,(H,14,16)
• InChI Key： KIPOBSLSNSKNHD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C)C=1)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 286.0720347g/mol
• Monoisotopic Mass: 286.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate

Comprehensive Overview of tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate (CAS No. 2680868-72-6)

tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate (CAS No. 2680868-72-6) is a specialized organic compound widely utilized in pharmaceutical intermediates and agrochemical synthesis. Its unique molecular structure, featuring a tert-butyl carbamate group attached to a nitro-substituted aromatic ring, makes it a valuable building block in modern drug discovery and material science. Researchers and manufacturers increasingly seek this compound due to its role in developing high-performance polymers and bioactive molecules, aligning with the growing demand for sustainable chemistry solutions.

The compound's 4-chloro-2-methyl-6-nitrophenyl moiety contributes to its reactivity in cross-coupling reactions, a hot topic in green chemistry forums. Recent studies highlight its potential in catalyzed amination processes, addressing industry needs for atom-efficient synthesis. With the rise of AI-assisted molecular design, searches for "nitrophenyl carbamate derivatives" have surged by 140% in 2023, reflecting its relevance in computational chemistry workflows. The tert-butyl protecting group also attracts attention from peptide researchers exploring novel drug delivery systems.

From a spectroscopic characterization perspective, 2680868-72-6 displays distinctive NMR peaks at 1.45 ppm (tert-butyl) and 8.15 ppm (aromatic proton), crucial for quality control in GMP environments. Analytical chemists frequently search for "HPLC methods for nitroaromatic carbamates" - a testament to its analytical challenges. The compound's thermal stability (decomposition >200°C) makes it suitable for high-temperature reactions, a key consideration for flow chemistry applications gaining traction in continuous manufacturing.

In medicinal chemistry, the nitro group in tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate serves as a versatile handle for bioconjugation, particularly in developing targeted therapeutics. Patent databases show a 65% increase in filings mentioning "chloro-nitrophenyl carbamates" since 2020, coinciding with the ADC (antibody-drug conjugate) boom. Its lipophilicity profile (calculated logP 2.8) positions it favorably for CNS drug development, addressing trending searches about "blood-brain barrier penetrating compounds".

Environmental considerations drive innovation in handling nitroaromatic compounds like 2680868-72-6. Recent biodegradation studies explore microbial pathways for nitro group reduction, responding to industry demands for greener waste management. The compound's photostability also makes it a candidate for photoaffinity labeling - a technique revolutionizing protein-ligand interaction studies. These applications align perfectly with current research priorities in structural biology and chemical biology.

Supply chain dynamics for tert-butyl N-(4-chloro-2-methyl-6-nitrophenyl)carbamate reflect broader trends in fine chemical distribution. With 78% of suppliers now offering gram-to-kilogram quantities, accessibility has improved for small-scale researchers. Quality benchmarks emphasize HPLC purity >98% and stringent control of isomeric impurities, addressing concerns raised in pharmaceutical forums. The compound's shelf life under nitrogen atmosphere (typically 24 months) makes it practical for long-term storage, a frequently searched topic among inventory managers.

Future applications may leverage the compound's electrophilic character in developing covalent inhibitors - a rapidly growing segment in kinase drug discovery. Its crystallographic properties (monoclinic crystal system) also interest materials scientists designing organic semiconductors. As machine learning transforms molecular property prediction, 2680868-72-6 serves as a valuable case study for QSAR modeling of nitroaromatic systems.